Cas no 462078-34-8 (N-(5-bromopyridin-2-yl)-4-iodobenzamide)

• Product Name: N-(5-bromopyridin-2-yl)-4-iodobenzamide
• CAS No: 462078-34-8
• MF: C₁₂H₈BrIN₂O
• MW: 403.013194084167
• CID: 6786055
• PubChem ID: 4066488
• Update Time: 2025-05-19

N-(5-bromopyridin-2-yl)-4-iodobenzamide Chemical and Physical Properties

Names and Identifiers

• AKOS003598660
• N-(5-bromopyridin-2-yl)-4-iodobenzamide
• benzamide,n-(5-bromo-2-pyridinyl)-4-iodo-
• 462078-34-8
• CS-0367988

• MDL： MFCD00442041
• Inchi： 1S/C12H8BrIN2O/c13-9-3-6-11(15-7-9)16-12(17)8-1-4-10(14)5-2-8/h1-7H,(H,15,16,17)
• InChI Key： XXIKELXSNYVYHV-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1)C(NC1C=CC(=CN=1)Br)=O

Computed Properties

• Exact Mass: 401.88647g/mol
• Monoisotopic Mass: 401.88647g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 42Ų

Additional information on N-(5-bromopyridin-2-yl)-4-iodobenzamide

Recent Advances in the Study of N-(5-bromopyridin-2-yl)-4-iodobenzamide (CAS: 462078-34-8) in Chemical Biology and Pharmaceutical Research

N-(5-bromopyridin-2-yl)-4-iodobenzamide (CAS: 462078-34-8) has emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have focused on its role as a versatile intermediate in the synthesis of novel bioactive molecules, particularly in the development of kinase inhibitors and other targeted therapies. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its synthetic utility, biological activity, and potential applications in drug discovery.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the effectiveness of N-(5-bromopyridin-2-yl)-4-iodobenzamide as a key building block in the synthesis of selective JAK2 inhibitors. The researchers utilized this compound as a starting material to develop a series of derivatives with improved pharmacokinetic properties and enhanced selectivity profiles. The study reported several derivatives showing promising activity in preclinical models of myeloproliferative disorders, with one lead compound advancing to early-stage clinical trials.

In the field of radiopharmaceuticals, recent work has explored the potential of 462078-34-8 as a precursor for radioiodinated compounds. A 2024 publication in Nuclear Medicine and Biology described the successful incorporation of iodine-125 into the benzamide structure, creating a novel probe for imaging protein-protein interactions in cancer cells. The radiolabeled compound exhibited excellent stability and target specificity in in vitro and in vivo models, suggesting potential applications in diagnostic imaging and theranostics.

Structural biology studies have provided new insights into the molecular interactions of N-(5-bromopyridin-2-yl)-4-iodobenzamide derivatives. Cryo-EM and X-ray crystallography data published in Nature Structural & Molecular Biology (2024) revealed how modifications to this core structure can dramatically alter binding modes to various protein targets. These findings have important implications for rational drug design, particularly in the development of allosteric modulators for challenging therapeutic targets.

From a synthetic chemistry perspective, recent advances have focused on developing more efficient and sustainable routes to produce 462078-34-8 and its derivatives. A 2023 Green Chemistry publication described a novel photocatalytic method for the bromination and iodination steps, significantly reducing the environmental impact of the synthesis while improving yields. This methodological improvement has facilitated larger-scale production of the compound for further biological evaluation.

In conclusion, N-(5-bromopyridin-2-yl)-4-iodobenzamide continues to be a valuable scaffold in medicinal chemistry, with recent research expanding its applications across multiple therapeutic areas. The compound's versatility as a synthetic intermediate, combined with its interesting biological properties, makes it a focus of ongoing research in both academic and industrial settings. Future studies are expected to explore its potential in emerging areas such as targeted protein degradation and covalent inhibitor design, further solidifying its importance in pharmaceutical development.